Cas no 1019629-37-8 ((3-bromo-4-fluorophenyl)methyl(1-methoxypropan-2-yl)amine)

• Product Name: (3-bromo-4-fluorophenyl)methyl(1-methoxypropan-2-yl)amine
• CAS No: 1019629-37-8
• MF: C₁₁H₁₅BrFNO
• MW: 276.145305871964
• CID: 5166070
• PubChem ID: 43177921
• Update Time: 2026-03-04

(3-bromo-4-fluorophenyl)methyl(1-methoxypropan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-bromo-4-fluoro-N-(2-methoxy-1-methylethyl)-
• (3-bromo-4-fluorophenyl)methyl(1-methoxypropan-2-yl)amine

• Inchi： 1S/C11H15BrFNO/c1-8(7-15-2)14-6-9-3-4-11(13)10(12)5-9/h3-5,8,14H,6-7H2,1-2H3
• InChI Key： ZQTOWVDJDFTLRP-UHFFFAOYSA-N
• SMILES： C1(CNC(C)COC)=CC=C(F)C(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-bromo-4-fluorophenyl)methyl(1-methoxypropan-2-yl)amine

Comprehensive Overview of (3-bromo-4-fluorophenyl)methyl(1-methoxypropan-2-yl)amine (CAS No. 1019629-37-8)

The compound (3-bromo-4-fluorophenyl)methyl(1-methoxypropan-2-yl)amine (CAS No. 1019629-37-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 3-bromo-4-fluorophenyl group and a 1-methoxypropan-2-yl amine moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for fluorinated and brominated aromatic compounds has surged due to their enhanced metabolic stability and binding affinity. This trend aligns with the growing focus on precision medicine and targeted therapies, where CAS No. 1019629-37-8 could play a pivotal role. Its structural features are often explored in the context of kinase inhibitors and GPCR modulators, which are hot topics in AI-driven drug design and computational chemistry.

The synthesis of (3-bromo-4-fluorophenyl)methyl(1-methoxypropan-2-yl)amine involves multi-step organic reactions, including amination and halogenation processes. Its high purity and stability under standard conditions make it a reliable candidate for laboratory use. Additionally, its logP and solubility profiles are frequently analyzed to predict its behavior in biological systems, a common query among medicinal chemists and pharmacologists.

From an industrial perspective, CAS No. 1019629-37-8 is often discussed in forums related to green chemistry and sustainable synthesis. Researchers are keen on optimizing its production to minimize waste and energy consumption, reflecting broader environmental concerns. This aligns with searches for eco-friendly chemical processes and catalytic innovations, which dominate academic and industrial discourse.

Another area of interest is the compound's potential role in agrochemical development. The 3-bromo-4-fluorophenyl group is known to enhance the activity of certain pesticides and herbicides, making (3-bromo-4-fluorophenyl)methyl(1-methoxypropan-2-yl)amine a candidate for crop protection formulations. This ties into global discussions about food security and sustainable agriculture, where efficient and safe agrochemicals are in high demand.

In summary, (3-bromo-4-fluorophenyl)methyl(1-methoxypropan-2-yl)amine (CAS No. 1019629-37-8) is a versatile compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its relevance to cutting-edge research topics like AI-augmented drug discovery and green chemistry ensures its continued prominence in scientific literature and industrial applications.